Cas no 5130-56-3 (1,2-Benzenediol, 3-(8,11-heptadecadienyl)-)

• Product Name: 1,2-Benzenediol, 3-(8,11-heptadecadienyl)-
• CAS No: 5130-56-3
• MF: C₂₃H₃₆O₂
• MW: 344.530747413635
• CID: 336320
• PubChem ID: 71442314
• Update Time: 2025-04-19

1,2-Benzenediol, 3-(8,11-heptadecadienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-(8,11-heptadecadienyl)-
• 3-heptadeca-8,11-dienylbenzene-1,2-diol
• 3-(HEPTADECA-8,11-DIEN-1-YL)BENZENE-1,2-DIOL
• DTXSID60851212
• 5130-56-3

• Inchi： 1S/C23H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(24)23(21)25/h6-7,9-10,17,19-20,24-25H,2-5,8,11-16,18H2,1H3
• InChI Key： ALEDXSBPMQVUIV-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCCCCCC=CCC=CCCCCC)O

Computed Properties

• Exact Mass: 344.271530387g/mol
• Monoisotopic Mass: 344.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 8.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols